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Compound of Interest

Compound Name: Synta66

Cat. No.: B1662435 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling

of a stock solution of Synta66 in dimethyl sulfoxide (DMSO). Synta66 is a potent and selective

inhibitor of the Ca2+ release-activated Ca2+ (CRAC) channel, Orai1, which is a key component

of store-operated calcium entry (SOCE) in numerous cell types.[1][2][3] Accurate preparation of

stock solutions is critical for ensuring experimental reproducibility and obtaining reliable data in

studies related to immunology, oncology, and neurobiology.

Chemical and Physical Properties
Synta66 is a white to gray solid compound.[1] Its key properties are summarized below for

ease of reference.

Property Value Reference

Molecular Formula C₂₀H₁₇FN₂O₃ [1]

Molecular Weight 352.36 g/mol [1]

CAS Number 835904-51-3 [1]

Solubility in DMSO 77.5 mg/mL (approx. 220 mM) [1]

Purity >98% (typical) [3]
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Experimental Protocol: Preparing a 50 mM Stock
Solution
This protocol describes the preparation of a 50 mM stock solution of Synta66 in DMSO, a

concentration commonly used for subsequent dilution to working concentrations (e.g., 10 µM)

for in vitro experiments.[2]

2.1 Materials and Equipment

Synta66 powder (CAS 835904-51-3)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO, cell culture grade)

Analytical balance

Microcentrifuge tubes (1.5 mL, sterile, amber or covered in foil)

Pipettes and sterile filter tips

Vortex mixer

Water bath sonicator

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

2.2 Step-by-Step Procedure

Preparation: Before opening the vial, allow the Synta66 powder to equilibrate to room

temperature for at least 60 minutes.[4] This prevents condensation of moisture onto the

compound.

Calculation: To prepare a 50 mM stock solution, calculate the required mass of Synta66.

Mass (mg) = Desired Concentration (M) x Molecular Weight ( g/mol ) x Volume (L)

For 1 mL of 50 mM stock:

Mass (mg) = 0.050 mol/L * 352.36 g/mol * 0.001 L = 17.62 mg
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Weighing: Carefully weigh 17.62 mg of Synta66 powder and transfer it into a sterile 1.5 mL

microcentrifuge tube.

Dissolution:

Add 1 mL of high-purity, anhydrous DMSO to the tube containing the Synta66 powder.[1]

Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (If Necessary): If precipitation or incomplete dissolution is observed, sonicate the

solution in a water bath for 5-10 minutes.[1] Gentle warming can also aid dissolution.

Verification: Ensure the solution is clear and free of any visible particulates before

proceeding.

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, amber

microcentrifuge tubes or clear tubes wrapped in foil.[1][4]

2.3 Workflow for Stock Solution Preparation
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Stock Solution Preparation Workflow
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Workflow for preparing Synta66 stock solution.
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Storage and Stability
Proper storage is crucial to maintain the activity of the Synta66 stock solution.

Form
Storage
Temperature

Shelf Life Reference

Solid Powder -20°C 3 years [1]

+4°C 2 years [1]

DMSO Solution -20°C 1 year [1]

-80°C 2 years [1][2]

Recommendations:

Store aliquots in tightly sealed vials at -80°C for long-term stability.[1][2]

Protect solutions from light.

Avoid more than one or two freeze-thaw cycles.[1]

Application: Inhibition of Store-Operated Calcium
Entry (SOCE)
Synta66 functions by directly blocking the Orai1 channel pore, thereby inhibiting the influx of

extracellular Ca²⁺ that occurs following the depletion of endoplasmic reticulum (ER) Ca²⁺

stores.[2][5] This process, known as SOCE, is initiated by the STIM1 protein, which senses ER

Ca²⁺ levels and activates Orai1 channels at the plasma membrane upon store depletion.

4.1 Simplified SOCE Signaling Pathway
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Mechanism of Synta66 Action
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Synta66 inhibits the Orai1 channel, blocking SOCE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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